Cas no 832713-78-7 (6-nitro-1H-Indol-5-ol)

• Product Name: 6-nitro-1H-Indol-5-ol
• CAS No: 832713-78-7
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 674793
• PubChem ID: 71415875
• Update Time: 2025-04-19

6-nitro-1H-Indol-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-nitro-1H-Indol-5-ol
• 1H-Indol-5-ol, 6-nitro-
• 832713-78-7
• DTXSID70835285

• Inchi： 1S/C8H6N2O3/c11-8-3-5-1-2-9-6(5)4-7(8)10(12)13/h1-4,9,11H
• InChI Key： MJVMSGKDXINSJZ-UHFFFAOYSA-N
• SMILES： OC1C(=CC2=C(C=CN2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.8Ų